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Compound of Interest

Compound Name: Tyrosylvaline

Cat. No.: B099396

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tyrosylvaline is a dipeptide composed of tyrosine and valine. Due to the
presence of a phenolic hydroxyl group in the tyrosine residue, Tyrosylvaline is hypothesized to
possess antioxidant properties.[1][2] The evaluation of its antioxidant capacity is crucial for its
potential application in pharmaceuticals, nutraceuticals, and cosmetic industries. These
application notes provide detailed protocols for a panel of commonly accepted in vitro
antioxidant assays to comprehensively characterize the antioxidant potential of Tyrosylvaline.

Data Presentation

The quantitative results from the antioxidant assays should be summarized for clarity and
comparative analysis. The data can be presented in the following tabular format.

Table 1: Radical Scavenging Activity of Tyrosylvaline
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Positive Control

Assay Parameter Tyrosylvaline
(e.g., Trolox)

DPPH ICso0 (Ug/mL) Value Value

TEAC (Trolox
ABTS ) Value 1.0
Equivalents)

ORAC Value (pumol
ORAC Value Value
TE/Q)

ICso0: The concentration of the sample required to scavenge 50% of the radicals. TEAC: Trolox
Equivalent Antioxidant Capacity. ORAC: Oxygen Radical Absorbance Capacity.

Table 2: Reducing Power and Metal Chelating Activity of Tyrosylvaline

Positive Control

Assay Parameter Tyrosylvaline (e.g., Ascorbic
Acid/EDTA)
FRAP Value (umol
FRAP Value Value
Fe2t/qg)
Metal Chelating ICs0 (Ug/mL) Value Value

FRAP: Ferric Reducing Antioxidant Power.

Table 3: Cellular Antioxidant Activity of Tyrosylvaline

Positive Control

Assay Parameter Tyrosylvaline .
(e.g., Quercetin)

CAA Value (umol
CAA Value Value

QE/g)

CAA: Cellular Antioxidant Activity. QE: Quercetin Equivalents.
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Experimental Protocols
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to
the stable DPPH radical.[3][4]

o Materials:

o Tyrosylvaline

[e]

DPPH (2,2-diphenyl-1-picrylhydrazyl)

o

Methanol or Ethanol (95%)[5]

Positive control: Ascorbic acid or Trolox

[¢]

[¢]

96-well microplate

[e]

Microplate reader
e Procedure:

o Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. The solution should have an
absorbance of approximately 1.0 at 517 nm.[4]

o Prepare a series of dilutions of Tyrosylvaline and the positive control in methanol.

o In a 96-well plate, add 100 pL of the DPPH solution to 100 pL of each sample dilution.
o For the blank, add 100 pL of methanol to 100 pL of the DPPH solution.

o Incubate the plate in the dark at room temperature for 30 minutes.[4][5]

o Measure the absorbance at 517 nm using a microplate reader.[5][6]

o Calculate the percentage of DPPH radical scavenging activity using the following formula:
Scavenging Activity (%) = [(A_blank - A_sample) / A_blank] x 100
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o Plot the scavenging activity against the sample concentration and determine the ICso
value.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical
cation (ABTSe+).[7]

e Materials:
o Tyrosylvaline
o ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))
o Potassium persulfate
o Phosphate Buffered Saline (PBS) or Ethanol
o Paositive control: Trolox
o 96-well microplate
o Microplate reader
e Procedure:

o Prepare the ABTS radical cation (ABTSe*) solution by mixing equal volumes of 7 mM
ABTS solution and 2.45 mM potassium persulfate solution.[8][9]

o Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[8]
[9][10]

o Dilute the ABTSe* solution with PBS or ethanol to obtain an absorbance of 0.70 + 0.02 at
734 nm.[8][11]

o Prepare a series of dilutions of Tyrosylvaline and the positive control.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.mdpi.com/2227-9717/11/1/185
https://www.benchchem.com/product/b099396?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=9670927&type=30
https://www.protocols.io/view/abts-decolorization-assay-in-vitro-antioxidant-cap-14egnxk86l5d/v1
https://bio-protocol.org/exchange/minidetail?id=9670927&type=30
https://www.protocols.io/view/abts-decolorization-assay-in-vitro-antioxidant-cap-14egnxk86l5d/v1
https://www.youtube.com/watch?v=ejUf2NzX0JA
https://bio-protocol.org/exchange/minidetail?id=9670927&type=30
https://cdn.gbiosciences.com/pdfs/protocol/ABTS_Assay.pdf
https://www.benchchem.com/product/b099396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[e]

In a 96-well plate, add 190 pL of the diluted ABTSe* solution to 10 pL of each sample
dilution.

[e]

Incubate the plate at room temperature for 6 minutes.[8]

o

Measure the absorbance at 734 nm.[10][11]

[¢]

Calculate the percentage of inhibition and express the results as Trolox Equivalent
Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe3*) to ferrous
iron (Fe2+).[12][13]

e Materials:
o Tyrosylvaline
o FRAP reagent:
= 300 mM Acetate buffer (pH 3.6)
» 10 MM TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) in 40 mM HCI
» 20 mM Ferric chloride (FeCls-6H20) solution
o Positive control: Ferrous sulfate (FeSOa4-7H20) or Ascorbic acid
o 96-well microplate
o Microplate reader
e Procedure:

o Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCls
solution in a 10:1:1 (v/v/v) ratio.[14][15]

o Warm the FRAP reagent to 37°C before use.[14][15]
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[e]

Prepare a series of dilutions of Tyrosylvaline and a standard curve of ferrous sulfate.

o In a 96-well plate, add 180 pL of the FRAP reagent to 20 pL of each sample dilution or
standard.

o Incubate the plate at 37°C for 4-10 minutes.[14][16]
o Measure the absorbance at 593 nm.[15]

o Calculate the FRAP value from the standard curve and express the results as umol Fe2*
equivalents per gram of sample.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the antioxidant's ability to inhibit the decline in fluorescence
caused by peroxyl radicals.[17][18]

o Materials:
o Tyrosylvaline
o Fluorescein sodium salt
o AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride)
o Phosphate buffer (75 mM, pH 7.4)
o Paositive control: Trolox
o Black 96-well microplate
o Fluorescence microplate reader
e Procedure:
o Prepare a working solution of fluorescein (e.g., 8 nM) in phosphate buffer.[17]

o Prepare a series of dilutions of Tyrosylvaline and a standard curve of Trolox in phosphate
buffer.
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[e]

In a black 96-well plate, add 150 pL of the fluorescein working solution to each well.[19]
[20][21]

o Add 25 pL of each sample dilution or standard to the wells.[19][20][21]
o Incubate the plate at 37°C for 30 minutes.[19][20][21]
o Initiate the reaction by adding 25 pL of AAPH solution (e.g., 75 mM) to each well.[17][19]

o Immediately begin measuring the fluorescence (Excitation: 485 nm, Emission: 520 nm)
every 1-2 minutes for at least 60 minutes.[19][20][21]

o Calculate the area under the curve (AUC) for each sample and standard.

o Determine the ORAC value by comparing the net AUC of the sample to the Trolox
standard curve.

Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of a compound within a cellular environment.
[22][23][24] It accounts for bioavailability and metabolism of the test compound.[25]

o Materials:
o Tyrosylvaline
o Human hepatocarcinoma (HepG2) cells[25]
o Cell culture medium
o DCFH-DA (2',7'-Dichlorodihydrofluorescein diacetate) probe
o AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride)
o Positive control: Quercetin
o Black 96-well cell culture plate

o Fluorescence microplate reader
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e Procedure:
o Seed HepG2 cells in a black 96-well plate and culture until they reach confluence.[23][24]
o Wash the cells with PBS.

o Treat the cells with various concentrations of Tyrosylvaline or Quercetin and 25 uM
DCFH-DA in treatment medium for 1 hour.

o Wash the cells with PBS.
o Add 600 uM AAPH in PBS to induce oxidative stress.

o Immediately place the plate in a fluorescence microplate reader (Excitation: 485 nm,
Emission: 538 nm) pre-warmed to 37°C.

o Measure the fluorescence every 5 minutes for 1 hour.

o Calculate the CAA value using the area under the curve and express the results as
micromoles of Quercetin equivalents per gram of sample.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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